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Compound of Interest

Compound Name: 6-iodohex-1-ene

Cat. No.: B3048985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 6-iodohex-1-ene (CAS No. 18922-04-8). Adherence to these procedures is

essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
6-Iodohex-1-ene is a combustible liquid that can cause serious health effects. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals categorizes it with the

following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Signal Word: Danger[2][3]

Hazard Pictograms:

Corrosion
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Irritant

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following

equipment must be worn at all times when handling 6-iodohex-1-ene:

Protection Type Specific Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes that

can cause serious eye

damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes

Prevents skin contact, which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood

Avoids inhalation of vapors

that may cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated eye-wash station and safety shower are readily accessible.
Work exclusively within a certified chemical fume hood to control vapor inhalation.
Clear the workspace of any incompatible materials.

2. Handling the Chemical:

Don the appropriate PPE as outlined in the table above.
Carefully uncap the container to avoid splashing.
Use only clean, dry glassware and equipment.
Dispense the required amount of 6-iodohex-1-ene slowly and carefully.

3. Post-Handling:
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Securely cap the container immediately after use.
Decontaminate all work surfaces with an appropriate solvent and then wash with soap and
water.
Remove and properly dispose of contaminated gloves.
Wash hands thoroughly with soap and water.

Disposal Plan
All waste containing 6-iodohex-1-ene must be treated as hazardous waste.

1. Waste Segregation:

Collect all liquid waste containing 6-iodohex-1-ene in a dedicated, labeled, and sealed
hazardous waste container.
Do not mix with other waste streams unless compatibility has been verified.

2. Contaminated Materials:

Any materials that have come into contact with 6-iodohex-1-ene (e.g., pipette tips, gloves,
paper towels) must be disposed of in a designated solid hazardous waste container.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department, following all local, state, and federal regulations.

Quantitative Data Summary
Property Value

CAS Number 18922-04-8

Molecular Formula C₆H₁₁I

Molecular Weight 210.06 g/mol [1][2]

Physical Form Liquid[2]

GHS Hazard Codes H315, H318, H335[2][3]

Storage Class Combustible liquids (10)[2][3]
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Experimental Workflow and Safety Protocol
The following diagram outlines the logical flow for safely handling 6-iodohex-1-ene from initial

preparation to final disposal.

Preparation
- Verify fume hood function

- Assemble PPE
- Prepare workspace

Handling
- Don PPE

- Dispense chemical in fume hood
- Cap container immediately

Proceed with caution

Post-Handling
- Decontaminate surfaces

- Remove and dispose of gloves
- Wash hands

After experiment completion

Waste Collection
- Segregate liquid and solid waste
- Use labeled, sealed containers

Properly manage waste

Final Disposal
- Contact EHS for pickup

- Follow institutional protocols

For final removal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-Iodohex-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 6-
Iodohex-1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048985#personal-protective-equipment-for-
handling-6-iodohex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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